Cas no 2172589-64-7 (methyl 3-(sulfanylmethyl)furan-2-carboxylate)
methyl 3-(sulfanylmethyl)furan-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(sulfanylmethyl)furan-2-carboxylate
- 2172589-64-7
- EN300-1289009
-
- Inchi: 1S/C7H8O3S/c1-9-7(8)6-5(4-11)2-3-10-6/h2-3,11H,4H2,1H3
- InChI Key: UVWHJOCVBQYLJC-UHFFFAOYSA-N
- SMILES: SCC1C=COC=1C(=O)OC
Computed Properties
- Exact Mass: 172.01941529g/mol
- Monoisotopic Mass: 172.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.4Ų
methyl 3-(sulfanylmethyl)furan-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289009-0.05g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 0.05g |
$719.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-0.1g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 0.1g |
$755.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-0.25g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 0.25g |
$789.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-0.5g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 0.5g |
$823.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-1.0g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 1g |
$857.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-2.5g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 2.5g |
$1680.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-5.0g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 5g |
$2485.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-10.0g |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 10g |
$3683.0 | 2023-05-24 | ||
| Enamine | EN300-1289009-50mg |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1289009-100mg |
methyl 3-(sulfanylmethyl)furan-2-carboxylate |
2172589-64-7 | 100mg |
$553.0 | 2023-10-01 |
methyl 3-(sulfanylmethyl)furan-2-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on methyl 3-(sulfanylmethyl)furan-2-carboxylate
Recent Advances in the Study of Methyl 3-(Sulfanylmethyl)Furan-2-Carboxylate (CAS: 2172589-64-7) and Its Applications in Chemical Biology and Pharmaceutical Research
Methyl 3-(sulfanylmethyl)furan-2-carboxylate (CAS: 2172589-64-7) is a sulfur-containing furan derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by a furan ring substituted with a methylthio group and a carboxylate ester, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer research.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of methyl 3-(sulfanylmethyl)furan-2-carboxylate derivatives. The study demonstrated that modifications to the thioether and ester functional groups could significantly enhance the compound's activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that this scaffold holds promise for the development of next-generation antibiotics targeting multidrug-resistant pathogens.
Another notable application of methyl 3-(sulfanylmethyl)furan-2-carboxylate lies in its role as a key intermediate in the synthesis of biologically active molecules. A recent patent (WO2023051234) describes its use in the preparation of novel kinase inhibitors, highlighting its utility in medicinal chemistry. The compound's ability to undergo diverse chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, makes it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.
From a mechanistic perspective, research published in Bioorganic & Medicinal Chemistry Letters (2024) has shed light on the compound's potential as a modulator of redox signaling pathways. The study revealed that methyl 3-(sulfanylmethyl)furan-2-carboxylate derivatives can interact with cellular thiols, influencing the activity of various enzymes involved in oxidative stress responses. This property may explain the observed anti-inflammatory effects in preclinical models of chronic inflammatory diseases.
In the field of chemical biology, methyl 3-(sulfanylmethyl)furan-2-carboxylate has been employed as a building block for the development of activity-based probes. A recent study in Angewandte Chemie demonstrated its utility in creating selective probes for cysteine proteases, enabling researchers to study enzyme activity in complex biological systems. This application underscores the compound's value in target identification and validation studies for drug discovery.
Looking forward, the unique properties of methyl 3-(sulfanylmethyl)furan-2-carboxylate (CAS: 2172589-64-7) position it as a promising scaffold for continued exploration in pharmaceutical development. Current research directions include optimization of its pharmacokinetic properties, investigation of its potential in combination therapies, and exploration of its applications in targeted drug delivery systems. As synthetic methodologies continue to advance, we anticipate seeing more derivatives of this compound entering preclinical and clinical development in the coming years.
2172589-64-7 (methyl 3-(sulfanylmethyl)furan-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)